Cas no 522624-51-7 (4-(2,3-Dimethylphenyl)sulfamoylbenzoic Acid)

• Product Name: 4-(2,3-Dimethylphenyl)sulfamoylbenzoic Acid
• CAS No: 522624-51-7
• MF: C₁₅H₁₅NO₄S
• MW: 305.34890294075
• CID: 3104785
• Update Time: 2025-05-24

4-(2,3-Dimethylphenyl)sulfamoylbenzoic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,3-Dimethyl-phenylsulfamoyl)-benzoic acid
• 4-(2,3-Dimethylphenyl)sulfamoylbenzoic Acid

• Inchi： 1S/C15H15NO4S/c1-10-4-3-5-14(11(10)2)16-21(19,20)13-8-6-12(7-9-13)15(17)18/h3-9,16H,1-2H3,(H,17,18)
• InChI Key： UMBQCIPJSTZQSQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(=O)O)=CC=1)(NC1C=CC=C(C)C=1C)(=O)=O

Additional information on 4-(2,3-Dimethylphenyl)sulfamoylbenzoic Acid

4-(2,3-Dimethylphenyl)sulfamoylbenzoic Acid: A Comprehensive Overview

4-(2,3-Dimethylphenyl)sulfamoylbenzoic Acid, also known by its CAS number 522624-51-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a sulfamoyl group with a benzoic acid moiety, making it a versatile molecule with potential applications in drug development and material science.

The molecular structure of 4-(2,3-Dimethylphenyl)sulfamoylbenzoic Acid is notable for its aromatic rings and functional groups. The sulfamoyl group (-SO₂NH-) is a key feature that contributes to the compound's reactivity and biological activity. Recent studies have highlighted the importance of sulfamoyl-containing compounds in modulating enzyme activity and receptor binding, making them valuable targets for drug discovery.

One of the most promising applications of 4-(2,3-Dimethylphenyl)sulfamoylbenzoic Acid lies in its potential as a lead compound for developing novel therapeutic agents. Researchers have explored its ability to inhibit specific enzymes involved in inflammatory pathways, suggesting its potential use in anti-inflammatory drugs. Additionally, the compound's ability to interact with cellular receptors has been investigated, opening avenues for its use in treating conditions such as cancer and neurodegenerative diseases.

The synthesis of 4-(2,3-Dimethylphenyl)sulfamoylbenzoic Acid involves a multi-step process that typically includes nucleophilic substitution and coupling reactions. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, which is crucial for its potential commercialization.

In terms of physical properties, 4-(2,3-Dimethylphenyl)sulfamoylbenzoic Acid exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, ensuring its suitability for use in both laboratory and industrial settings.

The latest research on this compound has focused on its pharmacokinetic properties. Studies have shown that it demonstrates moderate bioavailability when administered orally, making it a viable candidate for drug delivery systems. Furthermore, preclinical trials have indicated that the compound has low toxicity profiles at therapeutic doses, which is a critical factor for its potential clinical application.

In conclusion, 4-(2,3-Dimethylphenyl)sulfamoylbenzoic Acid, with its CAS number 522624-51-7, represents a significant advancement in the field of organic chemistry. Its unique structure, combined with promising biological activities and favorable physical properties, positions it as a valuable asset in drug discovery and development. As research continues to uncover new insights into its potential applications, this compound is poised to make a substantial impact on various industries.